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Compound of Interest

Compound Name:
3-Bromo-2-chloro-6-fluorobenzoic

acid

CAS No.: 1114809-13-0

Cat. No.: B1374828 Get Quote

3-Bromo-2-chloro-6-fluorobenzoic acid (CAS No. 289041-38-9) is a polyhalogenated

aromatic carboxylic acid, a class of compounds frequently utilized as versatile intermediates in

the synthesis of complex organic molecules, particularly in the pharmaceutical and

agrochemical industries.[1] The strategic placement of bromo, chloro, and fluoro substituents

on the benzoic acid scaffold offers multiple reaction sites for derivatization, such as in peptide

coupling or the formation of ligands for metal-organic frameworks.[2] However, the very

reactivity that makes this compound a valuable synthetic building block also necessitates a

rigorous and well-informed approach to its handling and safety. The presence of multiple

halogens and an acidic functional group suggests potential for significant physiological effects

upon exposure.

This guide provides a technical framework for the safe handling, storage, and disposal of 3-
Bromo-2-chloro-6-fluorobenzoic acid, grounded in established safety principles and data

extrapolated from structurally analogous compounds.

Section 1: Hazard Identification and Classification
A comprehensive understanding of a chemical's hazards is the foundation of safe laboratory

practice. While a specific, universally adopted GHS classification for 3-Bromo-2-chloro-6-
fluorobenzoic acid is not consistently available, data from closely related compounds allows
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for a reliable hazard assessment. The primary hazards are associated with irritation to the skin,

eyes, and respiratory system.

1.1 GHS Hazard Profile

Based on aggregated data for halogenated benzoic acids, the following GHS classifications are

anticipated.[3][4][5][6]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Signal Word:Warning

Pictograms:

1.2 Causality of Hazards

The irritant nature of this compound can be attributed to several factors. As a carboxylic acid, it

can disrupt the pH of biological tissues upon contact, leading to irritation. Furthermore,

halogenated aromatic compounds can interfere with cellular processes. Upon inhalation, the

fine particulate nature of the solid can cause mechanical irritation to the respiratory tract.[7]

Section 2: Exposure Control and Personal
Protective Equipment (PPE)
A multi-layered approach to exposure control, prioritizing engineering controls and

supplemented by appropriate PPE, is essential.

2.1 Engineering Controls: The Primary Barrier
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All manipulations of solid 3-Bromo-2-chloro-6-fluorobenzoic acid that could generate dust—

including weighing, transferring, and adding to reaction vessels—must be performed within a

certified chemical fume hood.[7] The fume hood provides constant airflow to prevent the

accumulation of airborne particulates in the laboratory environment. The material should be

handled in a well-ventilated place to minimize inhalation risk.[7][8]

2.2 Personal Protective Equipment: The Last Line of Defense

PPE is not a substitute for robust engineering controls but is critical for protecting personnel

from direct contact.
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Protection Type Specification
Rationale and Best
Practices

Eye and Face Protection

Chemical safety goggles

conforming to EN166 (EU) or

ANSI Z87.1 (US).[7][8]

Standard laboratory safety

glasses are insufficient.

Goggles provide a seal around

the eyes to protect against

airborne dust and splashes. A

face shield should be worn

over goggles during

procedures with a higher risk

of splashing.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).

Inspect gloves for any signs of

degradation or puncture before

use. Remove gloves using the

proper technique to avoid skin

contamination and wash hands

thoroughly after handling.[4][9]

[10]

Body Protection A buttoned laboratory coat.[10]

This prevents contamination of

personal clothing. For larger

quantities or increased risk of

spillage, a chemically resistant

apron is recommended.

Respiratory Protection
Not typically required when

using a fume hood.

If a fume hood is unavailable

or in the event of a large spill,

a NIOSH/MSHA-approved

respirator with an appropriate

cartridge for organic vapors

and acid dust should be used.

[7][8]

Section 3: Protocols for Safe Handling and Storage
Adherence to standardized protocols minimizes the risk of exposure and maintains the integrity

of the compound.
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3.1 Step-by-Step Weighing and Handling Protocol

Preparation: Before retrieving the compound, ensure the chemical fume hood is operational

and the work area is clean. Don all required PPE.

Equilibration: Allow the container to reach room temperature before opening to prevent

moisture condensation.

Weighing: Perform all weighing operations on a tared weigh boat or paper inside the fume

hood. Use spark-proof tools and minimize the generation of dust.[7][8]

Transfer: Carefully transfer the weighed solid to the reaction vessel. If dissolving, add the

solvent to the solid in the fume hood.

Closure: Tightly close the container immediately after use to prevent contamination and

exposure.[3]

Cleanup: Clean any residual dust from the balance and work surface using a damp cloth or a

vacuum cleaner equipped with a HEPA filter. Dispose of all contaminated materials as

hazardous waste.

3.2 Storage Requirements

Proper storage is crucial for both safety and chemical stability.

Location: Store in a cool, dry, well-ventilated area away from direct sunlight and heat

sources.[3][4]

Container: Keep the container tightly closed to prevent moisture ingress and sublimation.[3]

[4]

Incompatibilities: The compound is stable under normal conditions.[11] However, it should be

stored separately from strong oxidizing agents and strong bases, with which it can react

exothermically.[11]

The logical flow for handling this compound is illustrated in the diagram below.
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1. Preparation

2. Handling (in Fume Hood)

3. Post-Handling

Review SDS & Assess Risks

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare & Verify
Chemical Fume Hood

Weigh Solid Compound

Transfer to Reaction Vessel

Store in Tightly Closed Container
in Cool, Dry Place

Decontaminate Work Area
& Glassware

Dispose of Waste via
Licensed Chemical Handler

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 3-Bromo-2-chloro-6-fluorobenzoic acid.
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Section 4: Emergency and First-Aid Procedures
Immediate and correct response to an exposure is critical.

4.1 First-Aid Measures

Exposure Route Protocol

Inhalation

Remove the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[3][7][12]

Skin Contact

Immediately flush the affected area with large

amounts of water for at least 15 minutes while

removing contaminated clothing.[7][12] Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open.[3][7][12] Remove contact lenses if present

and easy to do.[3] Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting.[7][12] If the person is

conscious, rinse their mouth with water and

have them drink 2-4 cupfuls of water or milk.[7]

Seek immediate medical attention.

4.2 Accidental Release Measures

In the event of a spill, prioritize personal safety and environmental protection.

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: Wearing appropriate PPE, cover the spill with a non-combustible absorbent material

such as sand or vermiculite. Avoid creating dust.[3][7]
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Collect: Carefully sweep or vacuum the material into a labeled, sealable container for

hazardous waste disposal.[3][7]

Decontaminate: Clean the spill area thoroughly with a damp cloth.

Dispose: All contaminated materials must be disposed of as hazardous waste in accordance

with local, state, and federal regulations.[8][13] Do not allow the chemical to enter drains or

waterways.[8][13]

Section 5: Stability, Reactivity, and Disposal
5.1 Stability and Reactivity

Stability: The compound is stable under recommended storage conditions.[11][13]

Conditions to Avoid: Avoid the formation of dust, as fine dust enrichment can create an

explosion hazard.[13][14] Also, avoid exposure to excessive heat and moisture.

Incompatible Materials: Strong oxidizing agents and strong bases.[11]

Hazardous Decomposition Products: Thermal decomposition may produce toxic gases such

as carbon monoxide, carbon dioxide, hydrogen bromide, hydrogen chloride, and hydrogen

fluoride.[3]

5.2 Disposal Considerations

This material and its container must be treated as hazardous waste.[13] Disposal should be

carried out by a licensed chemical destruction plant or through controlled incineration with flue

gas scrubbing.[8] Do not dispose of it in standard laboratory trash or pour it down the drain.[13]

Contaminated packaging should be triple-rinsed and disposed of appropriately.[8]

Section 6: Toxicological and Ecological Information
Detailed toxicological and ecological data for 3-Bromo-2-chloro-6-fluorobenzoic acid are not

widely available. Therefore, a precautionary approach is warranted.

6.1 Toxicological Profile
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The toxicological properties have not been fully investigated.[11][14] The primary known effects

are irritation to the skin, eyes, and respiratory system upon acute exposure.[7][14] No

information is available regarding carcinogenicity, mutagenicity, or reproductive toxicity.[14] It is

prudent to handle the compound as if it were potentially hazardous with chronic exposure until

more data becomes available.

6.2 Ecological Information

The environmental impact of this substance has not been fully evaluated. It is crucial to prevent

its release into the environment, as halogenated organic compounds can be persistent and

harmful to aquatic life.[3][8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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